Cas no 2751620-64-9 (3-amino-N,4-dimethylpentanamide hydrochloride)

3-Amino-N,4-dimethylpentanamide hydrochloride is a chemically synthesized amide derivative with a hydrochloride salt form, enhancing its stability and solubility in aqueous solutions. The compound features a branched alkyl chain and a primary amine group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural properties allow for selective reactivity in peptide coupling and modification reactions. The hydrochloride salt form ensures improved handling characteristics and consistent purity. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its well-defined stereochemistry and compatibility with standard purification techniques. Suitable for research and industrial-scale applications.
3-amino-N,4-dimethylpentanamide hydrochloride structure
2751620-64-9 structure
Product Name:3-amino-N,4-dimethylpentanamide hydrochloride
CAS No:2751620-64-9
MF:C7H17ClN2O
MW:180.675680875778
CID:6449888
PubChem ID:87931444
Update Time:2025-05-26

3-amino-N,4-dimethylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL6044850
    • 2751620-64-9
    • 3-amino-N,4-dimethylpentanamide hydrochloride
    • EN300-7732981
    • Inchi: 1S/C7H16N2O.ClH/c1-5(2)6(8)4-7(10)9-3;/h5-6H,4,8H2,1-3H3,(H,9,10);1H
    • InChI Key: VGDRZGMCGYGDCI-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CC(C(C)C)N)NC

Computed Properties

  • Exact Mass: 180.1029409g/mol
  • Monoisotopic Mass: 180.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

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Additional information on 3-amino-N,4-dimethylpentanamide hydrochloride

3-Amino-N,4-Dimethylpentanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2751620-64-9, known as 3-amino-N,4-dimethylpentanamide hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and recent advancements related to 3-amino-N,4-dimethylpentanamide hydrochloride.

3-Amino-N,4-dimethylpentanamide hydrochloride is an amino amide derivative with a pentanamide backbone. The molecule features an amino group (-NH2) at the third carbon position and two methyl groups (-CH3) attached to the nitrogen (N) and fourth carbon (C4) positions. This specific arrangement of functional groups imparts unique chemical properties to the compound. The hydrochloride salt form of this molecule is commonly used in research and industrial applications due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the potential of 3-amino-N,4-dimethylpentanamide hydrochloride in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive molecules with therapeutic potential. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic activities in preclinical models. These findings underscore the importance of 3-amino-N,4-dimethylpentanamide hydrochloride as a versatile scaffold for drug design.

The synthesis of 3-amino-N,4-dimethylpentanamide hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound. For example, a 2022 paper in *Green Chemistry* reported the use of enzymatic catalysts to achieve high yields of 3-amino-N,4-dimethylpentanamide hydrochloride with minimal byproducts.

In terms of pharmacokinetics, 3-amino-N,4-dimethylpentanamide hydrochloride has shown favorable absorption profiles in preclinical studies. A 2021 study conducted by researchers at the University of California revealed that the compound exhibits rapid absorption after oral administration and achieves therapeutic concentrations in target tissues. These properties make it an attractive candidate for developing orally administered drugs.

Moreover, 3-amino-N,4-dimethylpentanamide hydrochloride has been investigated for its potential in treating neurological disorders. A 2023 study published in *Neuropharmacology* demonstrated that this compound modulates neurotransmitter systems involved in pain perception and mood regulation. These findings suggest that 3-amino-N,4-dimethylpentanamide hydrochloride could be a lead compound for developing novel therapies for conditions such as chronic pain and depression.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of 3-amino-N,4-dimethylpentanamide hydrochloride. Ongoing clinical trials are evaluating its efficacy and tolerability in human subjects. If successful, this compound could pave the way for innovative treatments across multiple therapeutic areas.

In conclusion, 3-amino-N,4-dimethylpentanamide hydrochloride (CAS No. 2751620-64-9) is a versatile molecule with significant potential in drug discovery and development. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results position it as a key player in advancing medical science. As research continues to unfold, we can expect further insights into its applications and benefits.

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